Cas no 1261467-63-3 (Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate)

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both a fluorine atom and a trifluoromethylphenyl group, which may enhance metabolic stability and bioavailability. The ester functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The presence of fluorine atoms can improve lipophilicity and binding affinity in target molecules. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. High purity and well-characterized synthesis routes ensure reproducibility for research and industrial applications.
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate structure
1261467-63-3 structure
Product Name:Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
CAS No:1261467-63-3
MF:C14H9F4NO2
MW:299.22037768364
CID:4923811
Update Time:2025-06-08

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
    • Inchi: 1S/C14H9F4NO2/c1-21-13(20)10-6-12(19-7-11(10)15)8-2-4-9(5-3-8)14(16,17)18/h2-7H,1H3
    • InChI Key: ZUPDDJFMTZXEJO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=C(C(=O)OC)C(=CN=1)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 367
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2

Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023028085-250mg
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
1261467-63-3 97%
250mg
$727.60 2023-09-03
Alichem
A023028085-500mg
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
1261467-63-3 97%
500mg
$1048.60 2023-09-03
Alichem
A023028085-1g
Methyl 5-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate
1261467-63-3 97%
1g
$1646.40 2023-09-03
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